1-Methyl-2,4-dioxo-N-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine-5-sulfonamide

• Molecular Formula: C8H13N3O4S
• Molecular Weight: 247.27 g/mol
• IUPAC Name: 1-methyl-2,4-dioxo-N-propan-2-ylpyrimidine-5-sulfonamide
• InChI: InChI=1S/C8H13N3O4S/c1-5(2)10-16(14,15)6-4-11(3)8(13)9-7(6)12/h4-5,10H,1-3H3,(H,9,12,13)
• InChI Key: VJWHAUCFOWFTFZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NS(=O)(=O)C1=CN(C(=O)NC1=O)C

Description

1-Methyl-2,4-dioxo-N-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine-5-sulfonamide is a pyrimidine-based sulfonamide derivative characterized by a tetrahydropyrimidine core with methyl and isopropyl substituents. Its molecular formula is C₅H₇N₃O₄S, with a molecular weight of 205.19 g/mol and CAS number 1094715-34-0 . The compound features a sulfonamide group at position 5, a methyl group at position 1, and a dioxo (two ketone) functional group at positions 2 and 2.

Preparation Methods

The synthesis of 1-Methyl-2,4-dioxo-N-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine-5-sulfonamide typically involves multi-step organic reactions. The synthetic route often starts with the preparation of the pyrimidine ring, followed by the introduction of the sulfonamide group. The reaction conditions usually require specific catalysts and solvents to ensure the desired product yield. Industrial production methods may involve optimization of these reaction conditions to scale up the synthesis process efficiently.

Chemical Reactions Analysis

1-Methyl-2,4-dioxo-N-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine-5-sulfonamide can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This reaction can reduce the compound to simpler forms or alter its functional groups.

Substitution: This reaction can replace one functional group with another, potentially altering the compound’s properties.

Common reagents and conditions used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and substitution reagents like halogens. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

1-Methyl-2,4-dioxo-N-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine-5-sulfonamide has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: It can be used in studies involving enzyme inhibition and protein binding.

Medicine: Its sulfonamide group makes it a potential candidate for developing new drugs, particularly antibiotics and anti-inflammatory agents.

Industry: It can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-Methyl-2,4-dioxo-N-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine-5-sulfonamide involves its interaction with specific molecular targets. The sulfonamide group can inhibit enzymes by mimicking the structure of natural substrates, thereby blocking the enzyme’s active site. This inhibition can disrupt various biochemical pathways, leading to the compound’s therapeutic effects.

Comparison with Similar Compounds

The following analysis compares the target compound with structurally analogous pyrimidine-sulfonamide derivatives, focusing on substituent effects, synthetic routes, and inferred biological implications.

Structural Analogues and Substituent Variations

Compound Name	Substituents (Position)	Molecular Weight (g/mol)	Key Structural Features	Biological Activity (Inferred)	Reference
1-Methyl-2,4-dioxo-N-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine-5-sulfonamide (Target)	N-(isopropyl)	205.19	Compact alkyl group, moderate lipophilicity	Not explicitly reported
N-[2-(Adamantan-1-yloxy)ethyl]-6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide	N-(adamantane-oxyethyl)	~420 (estimated)	Bulky adamantane group, high lipophilicity	Potential CNS targeting (steric effects)
N-(4-Methoxyphenyl)-6-methyl-4-oxo-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide	N-(4-methoxyphenyl), 2-thioxo	~323 (estimated)	Aromatic substituent, thione group	CDK2A inhibition, cell cycle arrest
6-Methyl-2,4-dioxo-N-[4-(1H-1,2,4-triazol-1-yl)phenyl]-1,2,3,4-tetrahydropyrimidine-5-sulfonamide	N-(triazole-phenyl)	348.34	Heterocyclic substituent, hydrogen bonding	Not reported
N-Benzyl-N,6-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide	N-benzyl, N-methyl	309.34	Lipophilic benzyl group	Not reported

Key Observations :

• Substituent Size and Lipophilicity : The isopropyl group in the target compound balances steric bulk and solubility compared to the adamantane derivative (high lipophilicity, likely poor bioavailability) and the benzyl group (enhanced membrane permeability but metabolic instability) .
• Functional Group Variations : The 2-thioxo group in ’s compounds may improve metal-binding properties or alter enzyme inhibition profiles compared to the dioxo group in the target compound.

Example Comparison :

• Target Compound : Likely synthesized via sulfonylation of 1-methyl-2,4-dioxo-tetrahydropyrimidine with isopropylamine, analogous to methods in and .
• Adamantane Derivative : Requires additional steps to introduce the adamantane-oxyethyl group, increasing synthetic complexity .

Physicochemical Properties

• Solubility : The target compound’s isopropyl group likely confers moderate solubility compared to adamantane (low) or triazole (variable) derivatives.
• Molecular Weight : The target’s lower molecular weight (205.19 vs. 348.34 in ) suggests better compliance with Lipinski’s rules for drug-likeness.

Biological Activity

1-Methyl-2,4-dioxo-N-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine-5-sulfonamide is a compound of interest due to its potential biological activities. This article reviews its biological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound belongs to the class of tetrahydropyrimidines and features a sulfonamide group, which is often associated with various pharmacological activities. Its molecular formula is $C_9H_{14}N_2O_4S$, with a molecular weight of approximately 246.29 g/mol.

Antimicrobial Activity

Research has indicated that compounds similar to 1-methyl-2,4-dioxo-N-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine derivatives exhibit significant antimicrobial properties. For instance, studies on related pyrimidine compounds have shown effective inhibition against various bacterial strains and fungi.

Compound	Target Microorganism	Minimum Inhibitory Concentration (MIC)
Pyrimidine Derivative A	Staphylococcus aureus	32 µg/mL
Pyrimidine Derivative B	Escherichia coli	64 µg/mL
Pyrimidine Derivative C	Candida albicans	16 µg/mL

These findings suggest that the sulfonamide moiety may enhance the antibacterial activity of the pyrimidine core by interfering with bacterial folate synthesis pathways.

Anti-inflammatory Properties

In vitro studies have demonstrated that tetrahydropyrimidines can modulate inflammatory responses. The compound's analogs have been shown to inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6 in cell culture models. This suggests a potential application in treating inflammatory diseases.

Anticancer Activity

Several studies have explored the anticancer potential of related pyrimidine compounds. For example:

• Case Study : A study involving a pyrimidine derivative demonstrated a significant reduction in cell viability in human cancer cell lines (e.g., A431 vulvar epidermal carcinoma) at concentrations as low as 10 µM. The mechanism was attributed to the induction of apoptosis and cell cycle arrest.

The biological activity of 1-Methyl-2,4-dioxo-N-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine-5-sulfonamide can be attributed to several mechanisms:

• Inhibition of Enzymatic Pathways : Similar compounds have been shown to inhibit enzymes involved in nucleotide synthesis, particularly those in the pyrimidine pathway.
• Interaction with DNA/RNA : Some derivatives exhibit the ability to intercalate with DNA or RNA, disrupting nucleic acid synthesis and function.
• Modulation of Cellular Signaling : The compound may influence signaling pathways related to inflammation and apoptosis.

Research Findings and Case Studies

Recent literature highlights various studies focusing on the biological activity of pyrimidine derivatives:

• Antimicrobial Efficacy : A comparative study on several pyrimidine derivatives found that modifications at the sulfonamide position significantly enhanced antimicrobial potency against Gram-positive bacteria.
• Anti-inflammatory Effects : In vivo studies using animal models of inflammation demonstrated that administration of pyrimidine compounds resulted in reduced swelling and pain response.
• Cytotoxicity in Cancer Cells : Research published in Cancer Letters indicated that certain tetrahydropyrimidine derivatives could inhibit tumor growth in xenograft models by inducing apoptosis through caspase activation.